Cas no 51238-63-2 (Cyclododecene, 1-methoxy-, (E)-)

• Product Name: Cyclododecene, 1-methoxy-, (E)-
• CAS No: 51238-63-2
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 362758
• PubChem ID: 5463037
• Update Time: 2025-04-19

Cyclododecene, 1-methoxy-, (E)- Chemical and Physical Properties

Names and Identifiers

• Cyclododecene, 1-methoxy-, (E)-
• 1-methoxycyclododecene
• SCHEMBL6161857
• (1E)-1-methoxycyclododec-1-ene
• AKOS006318782
• DTXSID601025376
• trans-1-Methoxycyclododecene
• 51238-63-2
• 1-Methoxy-cyclododecene

• Inchi： 1S/C13H24O/c1-14-13-11-9-7-5-3-2-4-6-8-10-12-13/h11H,2-10,12H2,1H3/b13-11+
• InChI Key： QKXCGPJJHMULFJ-ACCUITESSA-N
• SMILES： O(C)C1=CCCCCCCCCCC1 |t:2|

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23